Cas no 966-47-2 (3-methoxyestra-1(10),2,4,8,14-pentaen-17-one)

966-47-2 structure
Product name:3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
3-methoxyestra-1(10),2,4,8,14-pentaen-17-one Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
- 3-methoxy-13-methyl-7,11,12,16-tetrahydro-6H-cyclopenta[a]phenanthren-17-one
- 1456-50-4
- AT27489
- 3-METHOXY-13-METHYL-6,7,11,12,13,16-HEXAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE
- SR-01000301596
- 966-47-2
- NSC103053
- NCIOpen2_007175
- DTXSID60295556
- NSC-103053
- AKOS003605052
- SR-01000301596-1
- DS-014257
-
- Inchi: InChI=1S/C19H20O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6-7,11H,3,5,8-10H2,1-2H3
- InChI Key: GYDAWQFRJMIWHJ-UHFFFAOYSA-N
- SMILES: CC12CCC3=C(C1=CCC2=O)CCC4=C3C=CC(=C4)OC
Computed Properties
- Exact Mass: 280.146
- Monoisotopic Mass: 280.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.19g/cm3
- Boiling Point: 469.1ºC at 760 mmHg
- Flash Point: 213.5ºC
- Refractive Index: 1.611
- LogP: 4.09430
3-methoxyestra-1(10),2,4,8,14-pentaen-17-one Related Literature
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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3. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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